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Get Quote

Diethyl butylmalonate can refer to different structural isomers. The table below summarizes key identifying

information for two common isomers from the National Institute of Standards and Technology (NIST)

database.

Property Diethyl n-butylmalonate Diethyl tert-butylmalonate

CAS Registry
Number

133-08-4 [1] 759-24-0 [2]

Molecular Formula C11H20O4 [1] C11H20O4 [2]

Molecular Weight 216.2741 g/mol [1] 216.2741 g/mol [2]

IUPAC Name Diethyl 2-butylmalonate [1] Diethyl (1,1-dimethylethyl)malonate

[2]

Standard InChIKey RPNFNBGRHCUORR-UHFFFAOYSA-

N [1]

RJNICNBRGVKNSR-UHFFFAOYSA-

N [2]

Mass Spectrum Available via NIST subscription [1] Available via NIST subscription [2]
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The electron ionization mass spectra for both isomers are available through the NIST subscription service [2]

[1]. Since they share the same molecular formula, the primary role of mass spectrometry is to distinguish

between them based on their unique fragmentation patterns.

Experimental Protocols for Analysis

For a complete analysis, mass spectrometry is often coupled with separation techniques like HPLC. Here are

the core methodologies based on the available literature.

HPLC Separation for Sample Preparation

A reverse-phase HPLC method can be used to separate and analyze Diethyl butylmalonate, which is a

critical step before mass spectrometry, especially for complex mixtures.

Column: Newcrom R1 (a reverse-phase column with low silanol activity) [3].
Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid [3].

MS-Compatibility: For mass spectrometry applications, phosphoric acid should be replaced with
formic acid to ensure compatibility with the MS instrument [3].

Scalability: The method is scalable and can also be used for preparative separation to isolate
impurities [3].

The following diagram outlines the workflow for analyzing Diethyl butylmalonate using liquid

chromatography and mass spectrometry:
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Synthesis and Quality Control

While not a direct protocol for analysis, the synthetic procedure can inform quality control. Diethyl tert-

butylmalonate can be prepared via a conjugate addition reaction. The purity of the final product is typically

confirmed through the following physical properties, which can serve as a reference for analysts:

Boiling Point: 60–61°C at 0.7 mm Hg [4].

Refractive Index: n20
D 1.4250 [4].

IR Spectroscopy: Absorption at 1750 cm-1 (ester C=O) [4].
NMR Spectroscopy: Characteristic peaks at δ 1.08 (s, 9H), 1.22 (t, J = 7 Hz, 6H), 3.03 (s, 1H), and

4.05 (q, J = 7 Hz, 4H) [4].
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Guidance for Further Research

To perform a comprehensive product comparison, you may need to consult more specialized sources.

Access NIST Spectra: Gain access to the full mass spectra through an institutional subscription to

the NIST Mass Spectral Library to study the characteristic fragmentation patterns of each isomer [2]
[1].

Contact Vendors: Reach out to chromatography column manufacturers (like SIELC) and chemical
suppliers directly. They can often provide detailed application notes and comparative performance

data that is not available in the public domain [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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